Cas no 14757-87-0 (7-Chloro-4-methoxyfuro[2,3-d]pyridazine)

• Product Name: 7-Chloro-4-methoxyfuro[2,3-d]pyridazine
• CAS No: 14757-87-0
• MF: C₇H₅ClN₂O₂
• MW: 184.579800367355
• CID: 1092286
• PubChem ID: 72942132
• Update Time: 2025-06-19

7-Chloro-4-methoxyfuro[2,3-d]pyridazine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-4-methoxyfuro[2,3-d]pyridazine
• 14757-87-0

• Inchi： 1S/C7H5ClN2O2/c1-11-7-4-2-3-12-5(4)6(8)9-10-7/h2-3H,1H3
• InChI Key： ZVOTZQWJZQMQDT-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CO2)C(=NN=1)OC

Computed Properties

• Exact Mass: 184.0039551g/mol
• Monoisotopic Mass: 184.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.2Ų

Additional information on 7-Chloro-4-methoxyfuro[2,3-d]pyridazine

7-Chloro-4-methoxyfuro[2,3-d]pyridazine (CAS 14757-87-0): A Versatile Heterocyclic Compound for Modern Applications

The 7-Chloro-4-methoxyfuro[2,3-d]pyridazine (CAS 14757-87-0) represents an important class of heterocyclic compounds with growing significance in pharmaceutical and material science research. This fused pyridazine derivative features a unique molecular architecture combining furan and pyridazine rings, making it particularly interesting for researchers exploring novel bioactive molecules and advanced materials.

Recent scientific literature highlights the increasing interest in 7-Chloro-4-methoxyfuro[2,3-d]pyridazine derivatives as potential building blocks for drug discovery. The compound's electron-rich aromatic system and chloro-methoxy substitution pattern offer multiple sites for chemical modification, enabling the creation of diverse molecular libraries. Researchers particularly value its structural rigidity and hydrogen bonding capacity, properties that are crucial for developing targeted molecular interactions in medicinal chemistry.

In the context of current research trends, 7-Chloro-4-methoxyfuro[2,3-d]pyridazine synthesis has gained attention due to the growing demand for novel heterocyclic scaffolds in drug development. The pharmaceutical industry seeks such specialized structures to address challenges in selective enzyme inhibition and receptor modulation. Analytical studies using HPLC and mass spectrometry confirm the high purity and stability of this compound under standard laboratory conditions.

The thermal properties of 7-Chloro-4-methoxyfuro[2,3-d]pyridazine have been characterized through differential scanning calorimetry, revealing its potential for applications in high-performance materials. Material scientists are investigating its incorporation into organic semiconductors and photovoltaic devices, capitalizing on its extended π-conjugation system. These applications align with current sustainability initiatives seeking eco-friendly electronic materials.

From a synthetic chemistry perspective, the chloro-substituted furopyridazine structure serves as a versatile intermediate for cross-coupling reactions. Recent publications demonstrate successful Suzuki-Miyaura couplings and Buchwald-Hartwig aminations using this scaffold. The methoxy group at position 4 provides additional opportunities for demethylation reactions or direct functionalization, expanding its utility in medicinal chemistry applications.

Quality control protocols for 7-Chloro-4-methoxyfuro[2,3-d]pyridazine typically involve NMR spectroscopy (1H and 13C), FTIR analysis, and elemental analysis to verify structural integrity. The compound exhibits good solubility in common organic solvents such as DMSO, dichloromethane, and THF, while showing limited solubility in water. These properties make it suitable for various solution-phase reactions and formulation development.

Current market analysis indicates growing demand for specialized pyridazine derivatives like 7-Chloro-4-methoxyfuro[2,3-d]pyridazine, particularly from contract research organizations and academic research institutions. The compound's intellectual property landscape shows increasing patent activity related to its derivatives, suggesting expanding commercial applications. Suppliers typically offer this chemical with certificates of analysis and material safety data sheets to ensure regulatory compliance.

Environmental and safety considerations for handling 7-Chloro-4-methoxyfuro[2,3-d]pyridazine follow standard laboratory protocols for organic compounds. Proper personal protective equipment including lab coats, safety glasses, and nitrile gloves is recommended during manipulation. Storage conditions typically involve ambient temperature in tightly sealed containers protected from light and moisture to maintain stability.

Future research directions for 7-Chloro-4-methoxyfuro[2,3-d]pyridazine may explore its potential in catalysis, supramolecular chemistry, and as a fluorescent probe. The compound's photophysical properties warrant further investigation for applications in bioimaging and sensor development. Additionally, computational studies could provide valuable insights into its electronic structure and molecular interactions, guiding the design of optimized derivatives.

For researchers seeking high-quality 7-Chloro-4-methoxyfuro[2,3-d]pyridazine, verification of CAS 14757-87-0 and proper chemical characterization are essential. Reputable suppliers provide detailed spectroscopic data and chromatographic purity information. The compound's growing importance in chemical biology and materials science ensures its continued relevance in cutting-edge research across multiple disciplines.